Cas no 219529-31-4 (N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide
• CAS No: 219529-31-4
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• MDL: MFCD00116883
• CID: 1004903
• PubChem ID: 737516
• Update Time: 2025-11-01

N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide
• N-(3-CHLORO-4-FLUORO-PHENYL)-2-CYANO-ACETAMIDE
• N-(3-CHLORO-4-FLUOROPHENYL)-2-CYANOACETAMIDE,YELLOW SOLID
• 005582
• CBI-BB ZERO
• HMS544L18
• BS-4205
• SCHEMBL4620182
• MFCD00116883
• CS-0218571
• Maybridge1_001140
• Acetamide, N-(3-chloro-4-fluorophenyl)-2-cyano-
• KRDXNYGEOLWCLC-UHFFFAOYSA-N
• Z56896222
• DB-308573
• 219529-31-4
• AKOS000115051
• N-(3-Chloro-4-fluorophenyl)-2-cyano-acetamide;
• DTXSID90353254
• STK777601
• EN300-01398
• G30677

• MDL： MFCD00116883
• Inchi： 1S/C9H6ClFN2O/c10-7-5-6(1-2-8(7)11)13-9(14)3-4-12/h1-2,5H,3H2,(H,13,14)
• InChI Key： KRDXNYGEOLWCLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CC#N)=O)F

Computed Properties

• Exact Mass: 212.01500
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 420.7±45.0 °C at 760 mmHg
• Flash Point: 208.2±28.7 °C
• PSA: 56.38000
• LogP: 2.98078
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide

Comprehensive Overview of N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide (CAS No. 219529-31-4)

N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide (CAS No. 219529-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a chloro-fluorophenyl moiety and a cyanoacetamide group, serves as a versatile intermediate in synthetic chemistry. Its applications span drug discovery, material science, and specialty chemical manufacturing, making it a subject of interest for researchers and industry professionals alike.

The growing demand for halogenated aromatic compounds like N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide is driven by their role in developing bioactive molecules. Recent trends highlight its potential in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Researchers frequently search for "synthesis of cyanoacetamide derivatives" or "applications of chloro-fluorophenyl compounds," reflecting its relevance in cutting-edge studies.

From a structural perspective, the presence of both chloro and fluoro substituents on the phenyl ring enhances the compound's electronic properties, facilitating diverse chemical transformations. This aligns with the rising interest in "tunable organic intermediates" for precision chemistry. The cyanoacetamide functional group further enables condensation reactions, making it valuable for constructing heterocyclic frameworks—a hot topic in medicinal chemistry forums.

In material science, CAS 219529-31-4 has been explored for its potential in polymer modification and liquid crystal development. Industry reports indicate increased searches for "high-performance polymer additives" and "fluorinated building blocks," where this compound's stability and reactivity offer distinct advantages. Its thermal properties are also under investigation for electronic material applications.

Quality control and analytical characterization of N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide remain critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, particularly given the compound's use in sensitive applications. This addresses common queries such as "analytical methods for cyanoacetamides" and "specification standards for pharmaceutical intermediates."

Environmental and regulatory aspects of halogenated organic compounds have also influenced research directions. While 219529-31-4 demonstrates favorable biodegradation profiles in preliminary studies, its handling aligns with standard laboratory safety protocols—a frequent concern reflected in searches for "green chemistry alternatives" and "sustainable synthetic routes."

The commercial availability of N-(3-Chloro-4-fluorophenyl)-2-cyanoacetamide through specialty chemical suppliers has expanded its accessibility for research institutions. Market analyses reveal growing interest in "custom synthetic intermediates" and "scalable heterocyclic precursors," positioning this compound as a valuable asset in combinatorial chemistry workflows.

Future research directions may explore its utility in photopharmacology—a trending field investigating light-responsive drug candidates. The compound's structural features make it a candidate for developing "smart molecular switches," addressing searches related to "next-generation therapeutic agents." Patent literature suggests ongoing investigations into its derivatization for targeted biological activities.

In summary, CAS 219529-31-4 represents a multifaceted chemical entity bridging multiple scientific disciplines. Its continued study addresses pressing challenges in healthcare and advanced materials while responding to industry demands for efficient, modular synthetic platforms. The compound's evolving applications ensure its position in contemporary chemical research agendas worldwide.